Cas no 13618-24-1 (1-Cyclopropyl-2-methylpentane-1,3-dione)

• Product Name: 1-Cyclopropyl-2-methylpentane-1,3-dione
• CAS No: 13618-24-1
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 5746895
• PubChem ID: 64917735
• Update Time: 2023-11-11

1-Cyclopropyl-2-methylpentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-2-methylpentane-1,3-dione
• AKOS014247744
• EN300-1124927
• CS-0283493
• 13618-24-1
• 1,3-Pentanedione, 1-cyclopropyl-2-methyl-
• 1-Cyclopropyl-2-methylpentane-1,3-dione

• Inchi： 1S/C9H14O2/c1-3-8(10)6(2)9(11)7-4-5-7/h6-7H,3-5H2,1-2H3
• InChI Key： UVIJSBPQASZCEW-UHFFFAOYSA-N
• SMILES： O=C(C(C)C(CC)=O)C1CC1

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.041±0.06 g/cm3(Predicted)
• Melting Point: 117 °C
• Boiling Point: 117 °C(Press: 20 Torr)
• pka: 10?+-.0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds